2-Ferrocenylbenzimidazole
Overview
Description
2-Ferrocenylbenzimidazole is a compound that has gained significant attention in the field of chemistry due to its unique properties and potential applications. It is a member of the ferrocene family, which is a class of organometallic compounds that contain a central iron atom sandwiched between two cyclopentadienyl rings. The incorporation of the ferrocene moiety into the benzimidazole ring results in a molecule that exhibits interesting redox properties, making it a promising candidate for various applications.
Scientific Research Applications
Anticancer Activity
2-Ferrocenylbenzimidazole derivatives have shown promising results in the field of cancer research . They have been found to form favorable binding interactions with oncoprotein receptors . A 2-ferrocenyl-1propylbenzimidazole derivative was developed and screened for cytotoxic effects against moderately active breast cancer cell lines .
Antimalarial Activity
Ferrocene compounds, including 2-Ferrocenylbenzimidazole, have been reported as potent compounds useful as antimalarial agents when hybridized with other pharmaceutical scaffolds . Drugs such as ferroquine were developed from ferrocene and chloroquine .
Antimicrobial Activity
2-Ferrocenylbenzimidazole derivatives have also been found to exhibit antimicrobial properties . This makes them potential candidates for the development of new antimicrobial drugs .
Antifungal Activity
In addition to their antimicrobial properties, 2-Ferrocenylbenzimidazole derivatives have also shown antifungal activities . This broadens their potential use in the medical field .
Use in Dye-Sensitized Solar Cells
2-Ferrocenylbenzimidazole has been used as a photosensitizer in TiO2-based dye-sensitized solar cells (DSSCs) . The synthesized dyes have been exploited due to their enhanced absorption bands and intensities . The assembly fabricated using 1 showed the best performance with an overall conversion efficiency η of 5.81%, Jsc of 12.74 mA cm −2, and Voc of −0.648 V .
Drug Resistance
The challenge with drugs available for the treatment of chronic diseases like malaria and cancer is drug toxicity and resistance . Ferrocene compounds, including 2-Ferrocenylbenzimidazole, have been hybridized with other compounds resulting in compounds with enhanced biological activity . This could potentially help in overcoming drug resistance .
Mechanism of Action
Target of Action
2-Ferrocenylbenzimidazole has been experimentally shown to form favorable binding interactions with oncoprotein receptors . This compound’s primary targets are these oncoprotein receptors, which play a crucial role in the regulation of cell growth and division .
Mode of Action
The interaction of 2-Ferrocenylbenzimidazole with its targets involves the formation of binding interactions with the oncoprotein receptors . This interaction can lead to changes in the function of these receptors, potentially disrupting the processes of cell growth and division .
Biochemical Pathways
The downstream effects of this interaction could include alterations in cell proliferation and potentially the induction of cell death .
Pharmacokinetics
These properties would be crucial in determining the bioavailability of the compound, which in turn would influence its efficacy .
Result of Action
The molecular and cellular effects of 2-Ferrocenylbenzimidazole’s action primarily involve alterations in cell growth and division due to its interaction with oncoprotein receptors . A derivative of 2-Ferrocenylbenzimidazole has been screened for cytotoxic effects against moderately active breast cancer cell lines, suggesting potential anticancer activity .
properties
IUPAC Name |
cyclopenta-1,3-diene;2-cyclopenta-1,3-dien-1-yl-1H-benzimidazole;iron |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2.C5H6.Fe/c1-2-6-9(5-1)12-13-10-7-3-4-8-11(10)14-12;1-2-4-5-3-1;/h1-5,7-8H,6H2,(H,13,14);1-4H,5H2; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBRNZHGUSSNHQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC=C1.C1C=CC=C1C2=NC3=CC=CC=C3N2.[Fe] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FeN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 86277468 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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